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Abstract

Phyllalbine, a tropane alkaloid found in select species of the Convolvulaceae family,
represents an intriguing yet understudied member of this pharmacologically significant class of
natural products. As the vanillic acid ester of tropine, its structure places it in a unique position
relative to more well-known tropane alkaloids such as atropine and cocaine. This technical
guide provides a comprehensive overview of the current knowledge on phyllalbine, with a
focus on its chemical properties, biosynthetic pathway, and its structural and functional
relationship to other tropane alkaloids. This document synthesizes available data into
structured tables for comparative analysis, outlines putative experimental methodologies, and
employs visualizations to illustrate key biochemical and logical frameworks. The information
presented herein is intended to serve as a foundational resource for researchers in natural
product chemistry, pharmacology, and drug development, aiming to stimulate further
investigation into the therapeutic potential of phyllalbine.

Introduction to Phyllalbine and Tropane Alkaloids

Tropane alkaloids are a class of bicyclic [3.2.1] nitrogen-containing secondary metabolites that
are widely recognized for their diverse and potent pharmacological activities.[1] Historically,
they have been utilized for medicinal, entheogenic, and nefarious purposes.[1] The tropane
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alkaloid family is broadly categorized based on the substitution pattern of the tropane ring, with
prominent members including the anticholinergic drugs atropine and scopolamine, and the
stimulant cocaine.[2]

Phyllalbine is a specific tropane alkaloid identified in plants of the Convolvulus genus, namely
Convolvulus subhirsutus and Convolvulus pseudocanthabrica.[3][4] Chemically, it is the ester
formed between the 3a-hydroxyl group of the tropane alcohol, tropine, and the carboxyl group
of vanillic acid (4-hydroxy-3-methoxybenzoic acid).[3] This structural feature distinguishes it
from other well-known tropane alkaloids, which are often esters of tropic acid (e.qg., atropine) or
benzoic acid (e.g., cocaine).

Chemical and Physical Properties

Phyllalbine is a crystalline solid with a molecular formula of C16H21NO4 and a molecular weight
of 291.34 g/mol .[5] Its chemical structure is characterized by the central tropane ring system,
with the vanillate moiety attached at the C-3 position. A summary of its key chemical and
physical properties is presented in Table 1.

Property Value Reference(s)
(8-methyl-8-
IUPAC Name azabicyclo[3.2.1]octan-3-yl) 4- [5]

hydroxy-3-methoxybenzoate

Molecular Formula C16H21NOa [5]
Molecular Weight 291.34 g/mol [5]
CAS Number 4540-25-4

Appearance Cream-white powder [3]
Melting Point 209-210 °C [3]

- Soluble in organic solvents
Solubility [3]
such as ethanol and methanol

Biosynthesis of Phyllalbine
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The biosynthesis of phyllalbine involves the convergence of two distinct metabolic pathways:
the formation of the tropane ring (tropine) and the synthesis of the acyl moiety (vanillic acid).

Biosynthesis of the Tropane Moiety (Tropine)

The biosynthesis of the tropane core is a well-established pathway that commences with the
amino acid L-arginine or L-ornithine.[6] A simplified diagram of this pathway leading to tropine
is presented below.

Figure 1: Biosynthetic pathway of tropine from L-arginine/L-ornithine.

Key enzymatic steps in this pathway include the N-methylation of putrescine by putrescine N-
methyltransferase (PMT) and the stereospecific reduction of tropinone to tropine by tropinone
reductase | (TR-I).[6]

Biosynthesis of the Acyl Moiety (Vanillic Acid)

Vanillic acid is a phenolic compound derived from the phenylpropanoid pathway. The
biosynthesis of vanillic acid in plants can occur through several routes, often involving ferulic
acid as a key intermediate. A putative pathway is illustrated below.

Figure 2: A potential biosynthetic pathway of vanillic acid from L-phenylalanine.

The conversion of ferulic acid to vanillic acid can be catalyzed by various enzymes in plants.[7]

[8]

Esterification: The Formation of Phyllalbine

The final step in the biosynthesis of phyllalbine is the esterification of tropine with vanillic acid.
This reaction is likely catalyzed by a specific acyltransferase. While the precise enzyme has not
yet been characterized in Convolvulus species, it is hypothesized to be a tropine
acyltransferase that utilizes vanilloyl-CoA as the activated acyl donor.

Figure 3: Proposed final step in the biosynthesis of phyllalbine.

Relationship to Other Tropane Alkaloids

Phyllalbine's relationship to other tropane alkaloids is primarily defined by its shared tropine
core and the nature of its acyl group. A comparative overview of phyllalbine and other notable
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tropane alkaloids is provided in Table 2.

Key
. . Natural Source .
Alkaloid Acyl Moiety . Pharmacological
(Family) .
Activity
Phyllalbine Vanillic Acid Convolvulaceae Not well-characterized
Atropine Tropic Acid Solanaceae Anticholinergic[1]
Scopolamine Tropic Acid Solanaceae Anticholinergic[1]
) ) ) Stimulant,
Cocaine Benzoic Acid Erythroxylaceae )
Anesthetic[1]

The structural diversity arising from different acyl groups is a key determinant of the
pharmacological specificity of tropane alkaloids. The presence of the vanillate moiety in
phyllalbine suggests that its biological activity may differ significantly from that of atropine or
cocaine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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